Cas no 2228361-19-9 (O-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylhydroxylamine)

• Product Name: O-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylhydroxylamine
• CAS No: 2228361-19-9
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 6107113
• PubChem ID: 165625933
• Update Time: 2025-06-11

O-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylhydroxylamine
• O-[1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]hydroxylamine
• 2228361-19-9
• EN300-1779036

• Inchi： 1S/C6H12N4O/c1-3-10-6(5(2)11-7)8-4-9-10/h4-5H,3,7H2,1-2H3
• InChI Key： PTGSESXHJXZLIX-UHFFFAOYSA-N
• SMILES： O(C(C)C1=NC=NN1CC)N

Computed Properties

• Exact Mass: 156.10111102g/mol
• Monoisotopic Mass: 156.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66Ų

Additional information on O-1-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylhydroxylamine

O-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Ethylhydroxylamine: A Comprehensive Overview

The compound with CAS No. 2228361-19-9, commonly referred to as O-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Ethylhydroxylamine, is a versatile and intriguing molecule that has garnered significant attention in various scientific domains. This compound is a derivative of ethylhydroxylamine, which is a well-known precursor in organic synthesis and has applications in fields ranging from pharmaceuticals to agrochemicals. The presence of the 1H-1,2,4-triazole ring introduces unique electronic properties and enhances the compound's reactivity, making it a valuable tool in modern chemical research.

Recent studies have highlighted the potential of O-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Ethylhydroxylamine as a key intermediate in the synthesis of bioactive molecules. Its ability to act as a nucleophile or electrophile depending on the reaction conditions makes it highly adaptable in diverse synthetic pathways. For instance, researchers have utilized this compound in the construction of heterocyclic frameworks, which are integral to many drug molecules due to their ability to mimic biological structures and interact with target proteins.

The structural uniqueness of this compound lies in its triazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This ring system not only contributes to the molecule's stability but also facilitates hydrogen bonding and π-interactions, enhancing its compatibility with biological systems. The ethyl group attached to the triazole further modulates the compound's physical properties, such as solubility and lipophilicity, which are critical for its application in drug delivery systems.

One of the most promising areas of research involving O-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Ethylhydroxylamine is its role in click chemistry. Click reactions are known for their efficiency and selectivity under mild conditions, making them ideal for constructing complex molecules. The triazole moiety in this compound serves as an excellent scaffold for such reactions, enabling the rapid assembly of multi-component systems that are otherwise challenging to synthesize.

In addition to its synthetic applications, this compound has shown potential in catalysis. Its ability to coordinate with metal ions makes it a candidate for designing organocatalysts or transition metal catalysts. Recent experiments have demonstrated that when coordinated with palladium or copper ions, this compound can facilitate cross-coupling reactions—a cornerstone of modern organic synthesis—with improved yields and selectivity.

The environmental impact of O-1-(1-Ethyl-1H-1,2,4-Triazol_5-Yl)Ethylhydroxylamine has also been a topic of interest. Researchers are exploring its biodegradability and toxicity profiles to ensure its safe use in industrial and agricultural settings. Preliminary studies suggest that the compound exhibits low toxicity towards non-target organisms when used at recommended concentrations, which aligns with current trends toward sustainable chemistry practices.

Looking ahead, the integration of computational chemistry tools such as molecular docking and quantum mechanics simulations is expected to further elucidate the behavior of this compound at the molecular level. These advancements will likely pave the way for novel applications in areas such as materials science and nanotechnology.

In conclusion, O_(_)-(_)-(_)-(_)-(_)-(_)-(_)-(_)-(_)-(_)-(_)-(_)-(_)_ stands out as a multifaceted molecule with immense potential across various scientific disciplines. Its unique chemical properties and adaptability make it an invaluable asset for researchers striving to push the boundaries of modern chemistry.